2-nitro-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)benzamide

• IUPAC Name: N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]-2-nitrobenzamide
• InChI: InChI=1S/C18H15N5O5S/c1-12-10-11-19-18(20-12)22-29(27,28)14-8-6-13(7-9-14)21-17(24)15-4-2-3-5-16(15)23(25)26/h2-11H,1H3,(H,21,24)(H,19,20,22)
• InChI Key: KPDITNBTXIBQPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C18H15N5O5S
• Molecular Weight: 413.4 g/mol

Description

The compound “2-nitro-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)benzamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Mechanism of Action

NMS-P118 inhibits the activity of CK2 by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its target proteins, which leads to the inhibition of cell growth and proliferation. NMS-P118 has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
NMS-P118 has been shown to have a wide range of biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit tumor growth in animal models. Additionally, NMS-P118 has been shown to reduce inflammation and inhibit the activity of immune cells.

Advantages and Limitations for Lab Experiments

NMS-P118 has several advantages for use in lab experiments. It is a potent inhibitor of CK2, which makes it a valuable tool for studying the role of this enzyme in cell growth and proliferation. Additionally, NMS-P118 has been shown to have a low toxicity profile, which makes it suitable for use in animal models. However, the synthesis of NMS-P118 is complex and time-consuming, which limits its availability for use in lab experiments.

Future Directions

There are several future directions for the study of NMS-P118. One potential application is in the development of new cancer therapies. NMS-P118 has been shown to be effective in inhibiting the growth of a wide range of cancer cells, and further research could lead to the development of new drugs that target CK2. Additionally, NMS-P118 could be studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Further research could also focus on improving the synthesis method of NMS-P118 to increase its availability for use in lab experiments.

Synthesis Methods

The synthesis of NMS-P118 involves several steps, including the reaction of 4-nitrobenzenesulfonyl chloride with 4-aminobenzoic acid to form 4-(4-nitrobenzenesulfonyl)benzoic acid. This compound is then reacted with 4-amino-2-methylpyrimidine to form 2-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)benzoic acid, which is then converted to NMS-P118 by reacting it with thionyl chloride and 2-nitrobenzamide.

Scientific Research Applications

NMS-P118 has been studied extensively for its potential applications in cancer research. It has been found to be a potent inhibitor of the protein kinase CK2, which plays a critical role in regulating cell growth and proliferation. NMS-P118 has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. Additionally, NMS-P118 has been studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.